Cas no 1807210-38-3 (2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol)

2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol is a halogenated phenol derivative featuring a bromo, fluoro, and trifluoromethylthio substituent on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing groups, which enhance reactivity in nucleophilic substitution and cross-coupling reactions. The presence of the trifluoromethylthio moiety contributes to increased lipophilicity, making it valuable in the design of bioactive molecules. Its structural features also suggest potential utility in agrochemical and material science applications. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol structure
1807210-38-3 structure
Product Name:2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
CAS No:1807210-38-3
MF:C7H3BrF4OS
MW:291.060734033585
CID:4973401
Update Time:2025-05-28

2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
    • Inchi: 1S/C7H3BrF4OS/c8-3-1-6(14-7(10,11)12)4(9)2-5(3)13/h1-2,13H
    • InChI Key: UMOUOOGWCHZFJB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)SC(F)(F)F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.5

2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021746-250mg
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
1807210-38-3 97%
250mg
499.20 USD 2021-06-24
Alichem
A013021746-500mg
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
1807210-38-3 97%
500mg
782.40 USD 2021-06-24
Alichem
A013021746-1g
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
1807210-38-3 97%
1g
1,460.20 USD 2021-06-24

Additional information on 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol

Recent Advances in the Study of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3)

The compound 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylthio and bromo-fluoro substitutions, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the scalability of the compound but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

In addition to its synthetic advancements, the biological activities of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol have been extensively investigated. Recent in vitro studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the agrochemical potential of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol has been explored. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of next-generation herbicides. The compound's unique electronic properties, conferred by the trifluoromethylthio group, enhance its binding affinity to target proteins in weeds, leading to improved herbicidal efficacy. Field trials have shown promising results, with reduced environmental persistence compared to existing herbicides.

Despite these advancements, challenges remain in the broader application of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol. For example, its metabolic stability and toxicity profiles require further investigation to ensure its suitability for human therapeutic use. Ongoing research is addressing these gaps, with preliminary data indicating favorable pharmacokinetic properties in animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3) represents a promising compound with diverse applications in medicinal and agrochemical fields. Recent studies have advanced our understanding of its synthesis, biological activities, and potential uses, paving the way for future innovations. Continued research will be essential to fully unlock its potential and address remaining challenges.

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